S1P Receptor Subtype Selectivity vs. Fingolimod
Siponimod demonstrates exclusive agonist activity at S1P1 and S1P5 receptors, with EC50 values of 0.39 nM and 0.98 nM, respectively, and exhibits >1,000-fold selectivity over S1P2 (EC50 >10,000 nM), S1P3 (EC50 >1,000 nM), and S1P4 (EC50 750 nM) [1]. In contrast, the active metabolite of fingolimod (fingolimod-phosphate) acts as an agonist at S1P1, S1P3, S1P4, and S1P5 with nanomolar affinity, lacking S1P2 activity but retaining S1P3 agonism [2]. The S1P3 receptor has been implicated in bradycardia and bronchoconstriction, making S1P3-sparing selectivity a pharmacologically meaningful differentiator [1]. Among the four FDA-approved S1P modulators, siponimod and ozanimod share the S1P1/S1P5-selective profile, while ponesimod is selective for S1P1 only, and fingolimod is the least selective [3].
| Evidence Dimension | Receptor selectivity profile (EC50 values) |
|---|---|
| Target Compound Data | S1P1 EC50 = 0.39 nM; S1P5 EC50 = 0.98 nM; S1P2 EC50 >10,000 nM; S1P3 EC50 >1,000 nM; S1P4 EC50 = 750 nM |
| Comparator Or Baseline | Fingolimod-phosphate: active at S1P1, S1P3, S1P4, S1P5 (nanomolar affinity); no S1P2 activity |
| Quantified Difference | Siponimod: >1,000-fold selectivity over S1P2, S1P3, S1P4. Fingolimod: active at 4 of 5 S1P subtypes including S1P3 and S1P4. |
| Conditions | In vitro recombinant human S1P receptor GTPγS binding assays; BAF312 discovery program data |
Why This Matters
S1P3-sparing selectivity may reduce cardiac adverse events associated with fingolimod, providing a mechanistic rationale for selecting siponimod in research applications studying S1P1/S1P5-dependent effects without S1P3/4 confounding.
- [1] Pan S, Gray NS, Gao W, et al. Discovery of BAF312 (Siponimod), a Potent and Selective S1P Receptor Modulator. ACS Med Chem Lett. 2013;4(3):333-337. doi:10.1021/ml300396r View Source
- [2] Sciencedirect.com. Siponimod. (Pharmacology profile entry describing fingolimod 4-receptor activity). View Source
- [3] Cree B. S1P Receptor Modulators in Multiple Sclerosis. NeurologyLive. August 7, 2023. View Source
